Cas no 932-03-6 (7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-)

• Product Name: 7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
• CAS No: 932-03-6
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 752813
• PubChem ID: 10942405
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
• 6-ethynyl-7-oxabicyclo[4.1.0]heptane
• 932-03-6
• SCHEMBL1263212
• DTXSID60449077

• Inchi： 1S/C8H10O/c1-2-8-6-4-3-5-7(8)9-8/h1,7H,3-6H2
• InChI Key： MSYOFCPQRPGYKA-UHFFFAOYSA-N
• SMILES： O1C2CCCCC12C#C

Computed Properties

• Exact Mass: 122.073164938g/mol
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes